Cas no 42860-02-6 (3-Bromo-5-chlorobenzoic acid)

• Product Name: 3-Bromo-5-chlorobenzoic acid
• CAS No: 42860-02-6
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD06797227
• CID: 328845
• PubChem ID: 33128
• Update Time: 2025-06-08

3-Bromo-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chlorobenzoic acid
• Benzoic acid,3-bromo-5-chloro-
• 3-Bromo-5-ChlorobenzoicAcid
• 5-bromo-3-chlorobenzoic acid
• 3-Chloro-5-Bromobenzoic acid
• 3-bromo-5-chloro-benzoic Acid
• Benzoic acid, 3-bromo-5-chloro-
• PubChem13461
• KSC494A0L
• PBRRUJWXRUGGAW-UHFFFAOYSA-N
• SBB063565
• CL8073
• VZ26464
• AB29578
• CM124
• CM12463
• AS03131
• AM83072
• 3-BROMO-5-CHLORO BENZOIC ACID
• AB2
• SY024815
• PS-7659
• A6952
• Z1269235666
• FT-0653805
• J-511996
• MFCD06797227
• DTXSID10275020
• SCHEMBL560354
• AC-28673
• CS-W004992
• 42860-02-6
• EN300-107464
• B4191
• AKOS015834263
• J-650240
• DTXCID80226468
• 5-Chloro-3-bromobenzoic acid

• MDL： MFCD06797227
• Inchi： 1S/C7H4BrClO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
• InChI Key： PBRRUJWXRUGGAW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 233.90800
• Monoisotopic Mass: 233.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.809
• Melting Point: 195.0 to 199.0 deg-C
• Boiling Point: 332℃ at 760 mmHg
• PSA: 37.30000
• LogP: 2.80070

3-Bromo-5-chlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Bromo-5-chlorobenzoic acid

Comprehensive Overview of 3-Bromo-5-chlorobenzoic Acid (CAS No. 42860-02-6): Properties, Applications, and Industry Insights

3-Bromo-5-chlorobenzoic acid (CAS No. 42860-02-6) is a halogen-substituted benzoic acid derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This white to off-white crystalline powder, with a molecular formula of C₇H₄BrClO₂, has garnered significant attention in organic chemistry due to its dual functional groups (bromo and chloro substitutions) that enable versatile reactivity. The compound's molecular weight of 235.46 g/mol and precise melting point range (typically 210-215°C) make it a reliable building block for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig aminations.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 3-bromo-5-chlorobenzoic acid. Researchers are exploring catalytic methods to reduce heavy metal residues, addressing environmental concerns while maintaining high yield purity (>98%). Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its structural integrity, with characteristic peaks at 7.8-8.2 ppm (aromatic protons) in ¹H NMR. These quality control measures align with GMP standards demanded by pharmaceutical clients.

The compound's structure-activity relationship (SAR) makes it valuable in drug discovery, particularly for modifying biaryl pharmacophores in kinase inhibitors or antimicrobial agents. Patent analyses reveal its use in developing next-generation APIs targeting inflammation and metabolic disorders. In material science, its electron-withdrawing properties contribute to designing organic semiconductors and liquid crystal precursors. Suppliers emphasize batch-to-batch consistency, with technical specifications including ≤0.5% impurity content and moisture levels below 0.2%.

Market intelligence indicates growing demand for custom halogenated intermediates like 3-bromo-5-chlorobenzoic acid, driven by contract research organizations (CROs) and generic drug manufacturers. Regulatory compliance with REACH and FDA guidelines ensures global distribution. Storage recommendations typically include amber glass containers at 2-8°C under inert atmosphere to prevent degradation. Safety data sheets highlight standard laboratory precautions—gloves and goggles—without requiring specialized hazard protocols.

Emerging applications in bioconjugation chemistry exploit its carboxylic acid group for peptide coupling via EDC/NHS activation. Comparative studies with 2-bromo-5-chlorobenzoic acid isomers demonstrate distinct reactivity patterns in electrophilic aromatic substitution reactions. Academic publications frequently cite its role in constructing heterocyclic scaffolds for medicinal chemistry libraries. The compound's cost-effectiveness versus custom-synthesized halobenzoates reinforces its commercial viability.

For researchers sourcing CAS 42860-02-6, critical parameters include chromatographic purity (typically ≥95% by UV-Vis), residual solvent levels (<500 ppm), and metal contamination thresholds. Leading manufacturers provide COA documentation with detailed spectral data and stability studies. The compound's shelf life of 24 months under recommended conditions ensures reliable performance in multi-step syntheses. With expanding applications in PET tracer development and covalent inhibitor design, 3-bromo-5-chlorobenzoic acid remains a strategically important fine chemical for interdisciplinary research.